Cas no 830335-05-2 (5-Hexenal, 4-oxo-)

• Product Name: 5-Hexenal, 4-oxo-
• CAS No: 830335-05-2
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 679035
• PubChem ID: 12180513
• Update Time: 2025-04-19

5-Hexenal, 4-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Hexenal, 4-oxo-
• 4-oxohex-5-enal
• SCHEMBL3630246
• 830335-05-2
• DTXSID30479381

• Inchi： 1S/C6H8O2/c1-2-6(8)4-3-5-7/h2,5H,1,3-4H2
• InChI Key： UXFTZFUPRSHIOT-UHFFFAOYSA-N
• SMILES： O=C(C=C)CCC=O

Computed Properties

• Exact Mass: 112.052429494g/mol
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes